Cas no 1352494-67-7 (6-tert-Butylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester)

6-tert-Butylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester is a specialized heterocyclic compound featuring a bipyridinyl core with tert-butylsulfanyl and tert-butyl ester functional groups. Its structure offers steric protection and enhanced stability, making it valuable in synthetic organic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The tert-butyl groups improve solubility in organic solvents, facilitating purification and handling. This compound serves as a versatile intermediate for further functionalization, enabling the synthesis of complex nitrogen-containing scaffolds. Its well-defined reactivity profile supports applications in medicinal chemistry, where precise molecular modifications are critical. The product is typically supplied in high purity to ensure reproducibility in research and industrial processes.

6-tert-Butylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester structure

1352494-67-7 structure

Product Name:6-tert-Butylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester

CAS No:1352494-67-7

MF:C₁₉H₃₀N₂O₂S

MW:350.518703937531

CID:5179012

Update Time:2025-05-20

6-tert-Butylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

- 6-tert-Butylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester
- 1-Piperidinecarboxylic acid, 2-[6-[(1,1-dimethylethyl)thio]-3-pyridinyl]-, 1,1-dimethylethyl ester
- Inchi： 1S/C19H30N2O2S/c1-18(2,3)23-17(22)21-12-8-7-9-15(21)14-10-11-16(20-13-14)24-19(4,5)6/h10-11,13,15H,7-9,12H2,1-6H3
- InChI Key： YJKXIAXMXWGXKD-UHFFFAOYSA-N
- SMILES： N1(C(OC(C)(C)C)=O)CCCCC1C1=CC=C(SC(C)(C)C)N=C1

6-tert-Butylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM495299-1g	tert-Butyl2-(6-(tert-butylthio)pyridin-3-yl)piperidine-1-carboxylate	1352494-67-7	97%	1g	$1061	2023-03-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD611275-1g	tert-Butyl 2-(6-(tert-butylthio)pyridin-3-yl)piperidine-1-carboxylate	1352494-67-7	97%	1g	￥7343.0	2024-04-18

6-tert-Butylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester Related Literature

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Additional information on 6-tert-Butylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester

6-Tert-Butylsulfanyl-3,4,5,6-Tetrahydro-2H-[2,3]Bipyridinyl-1-Carboxylic Acid Tert-Butyl Ester: A Comprehensive Overview

The compound with CAS No. 1352494-67-7, known as 6-tert-butylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a tert-butylsulfanyl group and a bipyridine ring system. The presence of these functional groups imparts distinctive chemical and biological properties to the molecule.

Recent studies have highlighted the potential of this compound in drug discovery and development. The bipyridine ring system is known for its ability to form stable coordination complexes with metal ions, making it a valuable component in medicinal chemistry. Additionally, the tert-butylsulfanyl group contributes to the molecule's lipophilicity and stability, which are critical factors in drug design.

One of the most notable applications of this compound is its role in the development of antimicrobial agents. Research has demonstrated that derivatives of this compound exhibit potent activity against a wide range of bacterial and fungal pathogens. The mechanism of action involves interference with cellular processes such as DNA replication and protein synthesis, making it a promising candidate for combating antibiotic resistance.

In addition to its antimicrobial properties, this compound has also been explored for its potential in cancer therapy. Preclinical studies have shown that it can selectively target cancer cells while sparing healthy cells, which is a critical attribute for anticancer drugs. The tert-butyl ester group plays a significant role in modulating the pharmacokinetic properties of the compound, ensuring optimal bioavailability and efficacy.

The synthesis of this compound involves a series of intricate organic reactions, including Suzuki coupling, Stille coupling, and Mitsunobu reaction. These reactions are essential for constructing the complex bipyridine framework and attaching the functional groups at specific positions. The use of these advanced synthetic techniques underscores the importance of this compound as a versatile building block in organic synthesis.

From an analytical standpoint, this compound has been extensively studied using modern spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided valuable insights into its molecular structure and conformational dynamics, which are crucial for understanding its biological activity.

In conclusion, 6-tert-butylsulfanyl-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester represents a significant advancement in organic chemistry and pharmacology. Its unique structural features and diverse biological activities make it a valuable tool for addressing pressing challenges in drug discovery and development.